N-benzyl-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-benzyl-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H16N4O4/c24-18(20-12-14-4-2-1-3-5-14)13-22-19(25)11-10-17(21-22)15-6-8-16(9-7-15)23(26)27/h1-11H,12-13H2,(H,20,24)
• InChI Key: CEYJMKHZIFAZLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H16N4O4
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They can take part in a variety of condensation and substitution reactions.

Scientific Research Applications

Conformational Analysis

• The conformation of N-benzyl-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide can be described in terms of the orientation of its planar fragments, such as the imidazol group, benzyl group, and acetamide fragment. This understanding is crucial in determining the compound's interaction with biological systems (Soares-Sobrinho et al., 2008).

Antibacterial Activity

• Derivatives of this compound, specifically 2-(1H-benzimidazol-1-yl)-N-(3-nitrophenyl) acetamide, have shown significant antibacterial activity, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA). This indicates potential applications in developing new antibacterial agents (Chaudhari et al., 2020).

Solid State Properties

• Research into the solid state properties of benznidazole, a related compound, shows that it exhibits various polymorphs, which are important for understanding its stability and formulation in pharmaceutical applications (Honorato et al., 2014).

Antioxidant and Anti-inflammatory Properties

• Novel acetamide derivatives have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some derivatives have shown good efficacy, indicating potential for therapeutic applications in related diseases (Koppireddi et al., 2013).

Crystal and Molecular Structure

• Investigations into the crystal and molecular structure of similar acetamide compounds have implications for understanding their nonlinear optical properties and potential applications in materials science (González-Platas et al., 1997).

Photochromic Behavior

• The photochromic behavior of certain acetamide derivatives in solid and solution states opens up possibilities for applications in materials science, particularly in the development of photoresponsive materials (Kiyani & Ardyanian, 2012).

Anthelmintic Activity

• Some benzimidazole-1-acetamide derivatives have been evaluated for anthelmintic activity, demonstrating potential in the development of new treatments for parasitic worm infections (Sawant & Kawade, 2011).

Mechanism of Action

Target of Action

Similar compounds, such as n4-substituted sulfonamides: acetamides derivatives, have been reported to inhibit dihydrofolate reductase (dhfr), a key enzyme involved in the biosynthesis of purine nucleotides, thymidine, and several amino acids .

Mode of Action

If we consider the action of similar compounds, they are likely to interact with their targets (like dhfr) and inhibit their function . This inhibition could lead to a decrease in the synthesis of purine nucleotides, thymidine, and several amino acids, affecting various cellular processes.

Biochemical Pathways

If we consider the action of similar compounds, they could potentially affect the folate pathway by inhibiting dhfr . This could lead to a decrease in the synthesis of purine nucleotides, thymidine, and several amino acids, affecting DNA replication and protein synthesis.

Pharmacokinetics

They are metabolized by various enzymes and excreted primarily through the kidneys .

Result of Action

If we consider the action of similar compounds, they could potentially lead to a decrease in the synthesis of purine nucleotides, thymidine, and several amino acids, affecting dna replication and protein synthesis .